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Compound of Interest

4-Amino-1H-imidazole-2-
Compound Name: o
carboxylic acid

Cat. No.: B127796

An In-depth Technical Guide to 4-Amino-1H-
imidazole-2-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, properties, and
synthesis of 4-Amino-1H-imidazole-2-carboxylic acid. Due to the limited availability of
specific experimental data for this compound in publicly accessible literature, this guide also
includes general methodologies for the synthesis of related imidazole carboxylic acids to
provide a relevant experimental context.

Chemical Structure and IUPAC Name

The foundational identity of any chemical compound lies in its structure and systematic
nomenclature.

IUPAC Name: 4-Amino-1H-imidazole-2-carboxylic acid[1][2][3]
Chemical Structure:

Caption: Chemical structure of 4-Amino-1H-imidazole-2-carboxylic acid.
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Physicochemical Properties

A summary of the key physicochemical properties of 4-Amino-1H-imidazole-2-carboxylic
acid is presented in the table below. These values are primarily computed predictions.

Property Value Reference
CAS Number 155815-92-2 [1][2]
Molecular Formula C4H5N302 [1][2]
Molecular Weight 127.10 g/mol [1]

Exact Mass 127.038177 u [1]
Topological Polar Surface Area 92 A2 [1]
Hydrogen Bond Donor Count 3 [1]
Hydrogen Bond Acceptor

C)c;untg p 4 s
Rotatable Bond Count 1 [1]

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for 4-Amino-1H-imidazole-2-
carboxylic acid are not readily available in the surveyed literature. However, the synthesis of
structurally similar imidazole carboxylic acids often follows established synthetic routes. Below
is a generalized experimental protocol for the synthesis of an imidazole carboxylic acid from an
imidazole aldehyde, which represents a common synthetic strategy in this chemical class.

Protocol: Oxidation of an Imidazole Aldehyde to a Carboxylic Acid

This protocol describes the synthesis of 1H-Imidazole-2-carboxylic acid from 1H-imidazole-2-
carboxaldehyde. This method could potentially be adapted for the synthesis of the title
compound, provided the corresponding 4-amino-1H-imidazole-2-carboxaldehyde is available
and stable under the reaction conditions.

Materials:
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1H-imidazole-2-carboxaldehyde
30% Hydrogen peroxide (H202) solution
Deionized water

Diethyl ether

Procedure:

Dissolve 1H-imidazole-2-carboxaldehyde in deionized water in a round-bottom flask
equipped with a magnetic stir bar.

Slowly add a 30% aqueous solution of hydrogen peroxide dropwise to the stirred solution at
room temperature.

Continue stirring the reaction mixture at room temperature for an extended period (e.g., 72
hours), monitoring the reaction progress by a suitable method such as Thin Layer
Chromatography (TLC).

Upon completion of the reaction, remove the water under reduced pressure at room
temperature to avoid potential decarboxylation.

The resulting solid is then washed with a mixture of diethyl ether and water to remove any
unreacted starting material and residual peroxide.

The purified white solid, 1H-Imidazole-2-carboxylic acid, is then dried under vacuum.

Logical Workflow for the Synthesis of Imidazole Carboxylic Acid Derivatives:

The following diagram illustrates a generalized workflow for the synthesis of imidazole

carboxylic acid derivatives, which could be conceptually applied to the synthesis of 4-Amino-

1H-imidazole-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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amino-1h-imidazole-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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